Cas no 89949-06-4 (2,6-Pyridinedisulfonicacid)

2,6-Pyridinedisulfonicacid structure
2,6-Pyridinedisulfonicacid structure
Product Name:2,6-Pyridinedisulfonicacid
CAS No:89949-06-4
MF:C5H5NO6S2
MW:239.22629904747
CID:712550
PubChem ID:2762888
Update Time:2025-04-19

2,6-Pyridinedisulfonicacid Chemical and Physical Properties

Names and Identifiers

    • 2,6-Pyridinedisulfonicacid
    • PYRIDINE-2,6-DISULFONIC ACID
    • FT-0645565
    • AKOS015891637
    • 89949-06-4
    • A843386
    • SCHEMBL8847325
    • DTXSID30376543
    • Inchi: 1S/C5H5NO6S2/c7-13(8,9)4-2-1-3-5(6-4)14(10,11)12/h1-3H,(H,7,8,9)(H,10,11,12)
    • InChI Key: GAYUPWHNYPOANO-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(N=1)S(=O)(=O)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 238.95600
  • Monoisotopic Mass: 238.956
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 138A^2
  • XLogP3: -1

Experimental Properties

  • Density: 1.865
  • Refractive Index: 1.623
  • PSA: 138.39000
  • LogP: 1.73660
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